Cas no 522665-41-4 (2-Pyrrolidinone,1-butyl-3-fluoro-(9CI))

• Product Name: 2-Pyrrolidinone,1-butyl-3-fluoro-(9CI)
• CAS No: 522665-41-4
• MF: C₈H₁₄FNO
• MW: 159.204g/mol
• CID: 874203
• PubChem ID: 45088613
• Update Time: 2024-02-29

2-Pyrrolidinone,1-butyl-3-fluoro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-butyl-3-fluoro-(9CI)
• 2-Pyrrolidinone, 1-butyl-3-fluoro-

• Inchi： 1S/C8H14FNO/c1-2-3-5-10-6-4-7(9)8(10)11/h7H,2-6H2,1H3
• InChI Key： NSOOZZURXTUGFD-UHFFFAOYSA-N
• SMILES： N1(CCCC)CCC(F)C1=O

Computed Properties

• Exact Mass: 159.106
• Monoisotopic Mass: 159.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines